Cas no 2172522-87-9 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid
• CAS No: 2172522-87-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6283530
• PubChem ID: 165510299
• Update Time: 2025-05-27

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-octahydro-1H-isoindole-3a-carboxylic acid
• EN300-1550070
• 2172522-87-9

• Inchi： 1S/C28H32N2O5/c1-18(14-25(31)30-15-19-8-6-7-13-28(19,17-30)26(32)33)29-27(34)35-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-5,9-12,18-19,24H,6-8,13-17H2,1H3,(H,29,34)(H,32,33)
• InChI Key： CYRXEJJFURAIKJ-UHFFFAOYSA-N
• SMILES： OC(C12CCCCC1CN(C(CC(C)NC(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)=O)C2)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid

Comprehensive Analysis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid (CAS No. 2172522-87-9)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid (CAS No. 2172522-87-9) is a highly specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its intricate structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and an octahydro-1H-isoindole core, makes it a valuable intermediate in the development of novel therapeutic agents and bioconjugates. Researchers are increasingly focusing on this compound due to its potential in drug discovery and peptide engineering, aligning with the growing demand for precision medicine and targeted therapies.

One of the most searched topics in chemical research today revolves around the role of Fmoc-protected amino acids in solid-phase peptide synthesis (SPPS). The 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid exemplifies this trend, as its Fmoc group ensures efficient deprotection under mild conditions, a critical factor for high-yield peptide production. This aligns with the industry's shift toward green chemistry and sustainable synthesis, addressing concerns about environmental impact and waste reduction in pharmaceutical manufacturing.

The octahydro-1H-isoindole moiety in this compound is another focal point for researchers, as it contributes to conformational rigidity and enhanced bioavailability. These properties are particularly relevant in the design of peptide-based drugs, where structural stability and metabolic resistance are paramount. Recent studies highlight the growing interest in isoindole derivatives for their potential in treating neurological disorders and inflammatory conditions, making this compound a subject of intense biomedical investigation.

From a synthetic chemistry perspective, the 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid offers versatility in conjugation strategies. Its carboxylic acid functionality allows for seamless integration into peptide chains or small-molecule scaffolds, a feature highly sought after in combinatorial chemistry. This adaptability resonates with the rising popularity of fragment-based drug design (FBDD), where modular building blocks are essential for high-throughput screening and lead optimization.

In the context of AI-driven drug discovery, compounds like 2172522-87-9 are gaining traction due to their compatibility with machine learning algorithms for molecular property prediction. The compound's well-defined stereochemistry and functional group diversity make it an ideal candidate for computational modeling, addressing the increasing demand for data-driven research in pharmaceutical sciences. This synergy between wet-lab synthesis and in silico analysis is a hot topic in modern chemical informatics.

Quality control and analytical characterization of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid are critical for ensuring reproducibility in research. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify its purity and structural integrity. These methods align with the Good Manufacturing Practice (GMP) standards, a recurring theme in discussions about pharmaceutical quality assurance.

Looking ahead, the compound's potential in bioconjugation and prodrug development positions it at the forefront of innovative therapeutics. Its ability to serve as a linker molecule in antibody-drug conjugates (ADCs) is particularly noteworthy, given the booming interest in targeted cancer therapies. This application taps into the broader trend of personalized medicine, a subject dominating healthcare innovation conversations worldwide.